(1-(Ethoxymethyl)cyclopropyl)methanamine
Overview
Description
“(1-(Ethoxymethyl)cyclopropyl)methanamine” is a chemical compound with the molecular formula C7H15NO. It is also known as “{[1-(ethoxymethyl)cyclopropyl]methyl}amine hydrochloride” with the CAS Number: 1332529-10-8 .
Molecular Structure Analysis
The molecular structure of “(1-(Ethoxymethyl)cyclopropyl)methanamine” can be represented by the InChI code: 1S/C7H15NO.ClH/c1-2-9-6-7(5-8)3-4-7;/h2-6,8H2,1H3;1H . This indicates that the molecule consists of a cyclopropyl group attached to a methanamine group via an ethoxymethyl group.Physical And Chemical Properties Analysis
“(1-(Ethoxymethyl)cyclopropyl)methanamine” has a molecular weight of 165.66 . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
- This compound could potentially be used in the field of Organic Chemistry for transition metal-catalyzed C–H activation in molecular syntheses .
- The application involves the use of this compound in the activation of otherwise inert C–H bonds .
- This approach avoids the use of pre-functionalized starting materials, such as sensitive organometallic reagents, thereby preventing additional steps for pre-functionalizations and concurrent undesired waste generation .
- The results of this application could lead to the construction of structurally complex and diverse molecules with transformative applications to among others late-stage diversification, material sciences, and pharmaceutical industries .
- This compound could potentially be used in the field of Green Chemistry for the efficient synthesis and extended applications of the polar aprotic solvent .
- The application involves a retrosynthetic approach to identify novel shorter synthetic routes in alignment with green chemistry principles .
- The results of this application found the new synthesis to be more sustainable than the patented routes .
- This compound could potentially be used in the field of Agricultural Science for postharvest analysis in papaya .
- The application involves the use of this compound in a molecular docking approach .
- The detailed methods of application or experimental procedures are not specified in the search results .
- The results or outcomes obtained from this application are not specified in the search results .
Transition Metal-Catalyzed C–H Activation in Molecular Syntheses
Efficient Synthesis and Extended Applications of Polar Aprotic Solvent
Postharvest Analysis in Papaya
- This compound could potentially be used in the field of Food Science for postharvest analysis in soursop .
- The application involves the use of this compound in the application of 1-methylcyclopropene (1-MCP) and wax emulsions, alone or combined, on composition analysis, vitamin C, polyphenols, and antioxidant capacity of soursop .
- Fruits were stored at 25°C (control), and at 16°C: fruits sprayed with candelilla or flava emulsions, fruits treated with 1500 nL/L of 1-MCP (20°C, 12 h), and fruits treated with 1-MCP and then sprayed with emulsions .
- Fruits treated with 1-MCP combined with flava emulsion maintained in greater extent their vitamin C content, dietary fiber, total phenolics content, and antioxidant activity .
- This compound could potentially be used in the field of Nutrition Science for personalized nutrition .
- The application involves the use of this compound in AI-powered tools that can provide real-time dietary recommendations, track nutrient intake, and even suggest recipes tailored to individual health needs and preferences .
- These tools continually learn and improve their recommendations based on new data and feedback .
- The results of this application found that personalized nutrition can lead to better adherence to dietary recommendations and improved health outcomes compared to generalized dietary guidelines .
Postharvest Analysis in Soursop
Personalized Nutrition
properties
IUPAC Name |
[1-(ethoxymethyl)cyclopropyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-2-9-6-7(5-8)3-4-7/h2-6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROAVXRSMSAODPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1(CC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Ethoxymethyl)cyclopropyl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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